4-amino-3-[(4-tert-butylbenzyl)thio]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 4-amino-3-[(4-tert-butylphenyl)methylsulfanyl]-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H18N4OS/c1-14(2,3)11-6-4-10(5-7-11)9-20-13-17-16-8-12(19)18(13)15/h4-8H,9,15H2,1-3H3
• InChI Key: HUYLBOIMZPKUBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NN=CC(=O)N2N
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

Synthesis Analysis

The synthesis of similar triazine compounds often involves multi-step reactions that include the use of specific reagents and conditions aimed at introducing or modifying functional groups to achieve the desired molecular structure. For example, compounds with related structures have been synthesized through reactions involving reductions, condensations, and functional group transformations, highlighting the complexity and versatility of synthetic approaches in triazine chemistry (叶姣 et al., 2015).

Molecular Structure Analysis

The molecular structure of triazine derivatives is characterized by X-ray diffraction, revealing key features such as crystal system, space group, and molecular dimensions. These structures often exhibit significant intermolecular interactions, including hydrogen bonding and π-π stacking, which can influence their physical and chemical properties (L. Hwang et al., 2006).

Chemical Reactions and Properties

Triazine derivatives undergo various chemical reactions, reflecting their reactivity and functional versatility. These can include acylation, methylation, and reactions with electrophiles, demonstrating the compounds' ability to participate in organic synthesis and modifications (L. Mironovich et al., 2012).

Physical Properties Analysis

The physical properties of triazine derivatives, such as melting points and solubility, are influenced by their molecular structure and the presence of functional groups. These properties are essential for determining the compounds' suitability for various applications, including their potential use in materials science and pharmaceuticals (L. Mironovich et al., 2014).

Chemical Properties Analysis

Triazine compounds exhibit a wide range of chemical properties, including biological activity. Their chemical structure plays a crucial role in determining their interaction with biological targets, which can lead to various pharmacological effects. The exploration of these properties is vital for the development of new drugs and materials (O. Bekircan et al., 2008).